4-(pyridin-2-yl)piperazin-2-one
Description
“4-(pyridin-2-yl)piperazin-2-one” is a piperazine-based derivative . It is a metabolite of buspirone . It has an empirical formula of C20H32BN3O4 .
Synthesis Analysis
The synthesis of “4-(pyridin-2-yl)piperazin-2-one” involves a series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives . These derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Molecular Structure Analysis
The molecular structure of “4-(pyridin-2-yl)piperazin-2-one” consists of a pyridine linked to a piperazine by a single bond that is not part of a ring . The molecular weight is 177.21 .Chemical Reactions Analysis
The chemical reactions involving “4-(pyridin-2-yl)piperazin-2-one” include a Diels–Alder reaction between the key intermediate 5 and Benzyl 1,2,3-triazine-5-carboxylate . It also involves carboxy group derivatization during the spectrophotometric analysis of phosphopeptides .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(pyridin-2-yl)piperazin-2-one” include a molecular weight of 177.21 . It is a solid at room temperature .Future Directions
The future directions for “4-(pyridin-2-yl)piperazin-2-one” could involve further development of its derivatives for their anti-tubercular activity . Additionally, the design and synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives for their anti-fibrosis activity could be another potential direction .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(pyridin-2-yl)piperazin-2-one involves the reaction of pyridin-2-ylamine with ethyl chloroformate to form ethyl 2-(pyridin-2-yl)carbamate, which is then reacted with piperazine to form the final product.", "Starting Materials": [ "Pyridin-2-ylamine", "Ethyl chloroformate", "Piperazine" ], "Reaction": [ "Step 1: Pyridin-2-ylamine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-(pyridin-2-yl)carbamate.", "Step 2: Ethyl 2-(pyridin-2-yl)carbamate is then reacted with piperazine in the presence of a catalyst such as palladium on carbon to form 4-(pyridin-2-yl)piperazin-2-one.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1854289-81-8 |
Product Name |
4-(pyridin-2-yl)piperazin-2-one |
Molecular Formula |
C9H11N3O |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
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